Cas no 1919877-33-0 (4-Aminobenzonitrile-13C6)
4-Aminobenzonitrile-13C6 Chemical and Physical Properties
Names and Identifiers
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- 4-Aminobenzonitrile-13C6
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- Inchi: 1S/C7H6N2/c8-5-6-1-3-7(9)4-2-6/h1-4H,9H2/i1+1,3+1,4+1,5+1,6+1,7+1
- InChI Key: YBAZINRZQSAIAY-FJYIEFNNSA-N
- SMILES: [13C](#N)[13C]1=C[13CH]=[13C](N)[13CH]=[13CH]1
4-Aminobenzonitrile-13C6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A591712-2.5mg |
4-Aminobenzonitrile-13C6 |
1919877-33-0 | 2.5mg |
$ 87.00 | 2023-04-19 | ||
| TRC | A591712-5mg |
4-Aminobenzonitrile-13C6 |
1919877-33-0 | 5mg |
$ 144.00 | 2023-04-19 | ||
| TRC | A591712-10mg |
4-Aminobenzonitrile-13C6 |
1919877-33-0 | 10mg |
$ 259.00 | 2023-04-19 | ||
| TRC | A591712-25mg |
4-Aminobenzonitrile-13C6 |
1919877-33-0 | 25mg |
$ 592.00 | 2023-04-19 | ||
| TRC | A591712-50mg |
4-Aminobenzonitrile-13C6 |
1919877-33-0 | 50mg |
$ 1154.00 | 2023-04-19 | ||
| TRC | A591712-100mg |
4-Aminobenzonitrile-13C6 |
1919877-33-0 | 100mg |
$ 1200.00 | 2023-09-08 |
4-Aminobenzonitrile-13C6 Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 4-Aminobenzonitrile-13C6
4-Aminobenzonitrile-13C6 (CAS No. 1919877-33-0): An Overview and Recent Advances
4-Aminobenzonitrile-13C6 (CAS No. 1919877-33-0) is a labeled compound that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound, also known as para-aminobenzonitrile-13C6, is a stable isotope-labeled derivative of 4-aminobenzonitrile, which is widely used in various scientific applications due to its unique properties and the benefits of isotopic labeling.
The 13C6 label in 4-Aminobenzonitrile-13C6 provides enhanced detectability and traceability, making it an invaluable tool in metabolic studies, drug metabolism research, and the development of new therapeutic agents. The isotopic labeling allows researchers to track the compound's behavior in complex biological systems with high precision, thereby facilitating a deeper understanding of its mechanisms of action.
Recent advancements in the field have highlighted the potential of 4-Aminobenzonitrile-13C6 in several key areas. One notable application is in the study of protein-protein interactions and enzyme kinetics. The labeled compound can be used to monitor the binding affinities and reaction rates of enzymes involved in critical biological pathways, providing insights that are crucial for drug design and optimization.
In the context of drug discovery, 4-Aminobenzonitrile-13C6 has been utilized to investigate the metabolic stability and pharmacokinetic properties of novel compounds. By incorporating this labeled derivative into preclinical studies, researchers can more accurately assess how a drug candidate is metabolized in vivo, which is essential for predicting its efficacy and safety in human trials.
Moreover, the use of 4-Aminobenzonitrile-13C6 in mass spectrometry-based analyses has revolutionized the way researchers approach complex mixtures. The isotopic label enhances the signal-to-noise ratio, allowing for more sensitive detection and quantification of target molecules. This has significant implications for biomarker discovery and personalized medicine, where precise measurements are critical for diagnostic and therapeutic applications.
The structural characteristics of 4-Aminobenzonitrile-13C6 also contribute to its utility in various analytical techniques. The presence of the nitrile group (-CN) provides a unique functional handle that can be exploited for chemical modifications, such as conjugation with other molecules or incorporation into larger molecular frameworks. This versatility makes 4-Aminobenzonitrile-13C6 a valuable reagent in synthetic chemistry and materials science.
In addition to its applications in research, 4-Aminobenzonitrile-13C6 has shown promise in educational settings. Its use as a teaching tool helps students understand the principles of isotopic labeling and its practical applications in real-world scenarios. This hands-on experience is invaluable for training the next generation of scientists and researchers.
The synthesis of 4-Aminobenzonitrile-13C6 involves well-established methods that ensure high purity and consistent quality. The compound is typically prepared by substituting hydrogen atoms with carbon-13 isotopes at specific positions on the benzene ring. This process requires precise control over reaction conditions to achieve the desired level of labeling without compromising the structural integrity of the molecule.
In conclusion, 4-Aminobenzonitrile-13C6 (CAS No. 1919877-33-0) is a versatile and powerful tool in modern chemical biology and pharmaceutical research. Its unique properties, enhanced by isotopic labeling, make it an essential component in a wide range of scientific investigations. As research continues to advance, the applications of 4-Aminobenzonitrile-13C6 are likely to expand, contributing to breakthroughs in drug development, biomarker discovery, and our understanding of complex biological systems.
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